2-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]acetonitrile

• IUPAC Name: 2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetonitrile
• InChI: InChI=1S/C11H7FN2S/c12-9-3-1-8(2-4-9)10-7-15-11(14-10)5-6-13/h1-4,7H,5H2
• InChI Key: NZAVIOLUOHTQTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)CC#N)F
• Molecular Formula: C11H7FN2S
• DSSTOX Substance ID: DTXSID90343832
• Molecular Weight: 218.25 g/mol
• CAS No.: 342405-40-7

Description

2-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]acetonitrile (FTN) is a versatile organic compound that has been gaining attention in the scientific community for its wide range of applications. FTN is a synthetic compound that is composed of two aromatic rings, one of which contains a thiazole ring and the other containing a fluorophenyl group. This compound is of interest due to its potential use as an intermediate in the synthesis of pharmaceuticals, as a catalyst in organic synthesis, and as a ligand in coordination chemistry.

Scientific Research Applications

Antioxidant Activity

Compounds derived from 4-Fluorobenzaldehyde, including those involving 2-(4-fluorophenyl)thiazolidin-4-one, have shown promising antioxidant activity. The synthesis process involved reactions with chloroacetonitrile and acrylonitrile, leading to the formation of various compounds that exhibited significant antioxidant properties (El Nezhawy et al., 2009).

Electrochemical Partial Fluorination

Electrochemical partial fluorination of (4-arylthiazol-2-yl)acetonitriles, including the compound , has been conducted to produce (4-aryl-5-fluoro-5H-thiazol-2-ylidene)acetonitriles and related compounds. The stability of the fluorinated products was compared using AMI calculations, highlighting the chemical transformations and stability of these compounds under electrochemical conditions (Riyadh & Fuchigami, 2003).

Structural and Vibrational Analysis

The structural and conformational properties of 1-(4-Fluorobenzoyl)-3-(isomeric fluorophenyl)thioureas, which are related to the compound , were thoroughly analyzed. Techniques such as X-ray diffraction, vibrational spectra, and theoretical calculation methods were used to understand the conformational stability and intermolecular interactions within these compounds (Saeed et al., 2011).

Glycosidase Inhibitory Activity

Novel derivatives of (2-phenyl-4H-benzopyrimedo[2,1-b][1,3]thiazol-4-yliden)acetonitrile have shown significant glycosidase inhibitory activities. These compounds were tested against pancreatic, intestinal, and liver enzymes responsible for hyperglycemia in type II diabetes, revealing their potential in medicinal chemistry and drug design (Patil et al., 2012).

Mechanism of Action

Mode of Action

Thiazole derivatives have been reported to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Thiazole derivatives are known to interact with various biochemical pathways, leading to a wide range of downstream effects . More research is needed to elucidate the specific pathways affected by this compound and their downstream effects.

Pharmacokinetics

It’s known that 4-fluorophenylacetonitrile, a related compound, undergoes biotransformation to 4-fluorophenylacetic acid by marine fungi, aspergillus sydowii ce19 . This suggests that similar metabolic pathways may be involved in the metabolism of 2-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]acetonitrile. The impact of these properties on the bioavailability of the compound is currently unknown and warrants further investigation.

Result of Action

As mentioned earlier, thiazole derivatives are known to exhibit a wide range of biological activities . The specific molecular and cellular effects of this compound’s action are subjects of ongoing research.

Action Environment

It’s known that the compound should be stored at temperatures between 28°c This suggests that temperature could be an important environmental factor influencing the stability of the compound

Synthesis routes and methods

Procedure details

This compound was synthesized from 2-bromo-1-(4-fluorophenyl)ethanone and 2-cyanothioacetamide as described in example 1 step 1 (3.2 g, yield 72%). MS (ESI) m/z: Calculated for C11H7FN2S: 218.03. found: 219.0 (M+H)+.